Cas no 348612-65-7 (N-Cyclohexyl-2-(methylamino)benzamide)

• Product Name: N-Cyclohexyl-2-(methylamino)benzamide
• CAS No: 348612-65-7
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 3046110
• PubChem ID: 2806575
• Update Time: 2025-05-19

N-Cyclohexyl-2-(methylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-2-(methylamino)benzamide
• IDI1_031570
• Oprea1_754359
• STK971617
• CS-0368138
• SCHEMBL9698849
• HMS1523M20
• AKOS000319413
• 348612-65-7
• Maybridge4_000988
• AN-329/13033938

• Inchi： 1S/C14H20N2O/c1-15-13-10-6-5-9-12(13)14(17)16-11-7-3-2-4-8-11/h5-6,9-11,15H,2-4,7-8H2,1H3,(H,16,17)
• InChI Key： GCAHJISFCQBDSB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1NC)NC1CCCCC1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų

N-Cyclohexyl-2-(methylamino)benzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-Cyclohexyl-2-(methylamino)benzamide

Comprehensive Overview of N-Cyclohexyl-2-(methylamino)benzamide (CAS No. 348612-65-7): Properties, Applications, and Research Insights

N-Cyclohexyl-2-(methylamino)benzamide (CAS No. 348612-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This benzamide derivative is characterized by a cyclohexyl group attached to the nitrogen atom of the benzamide core, along with a methylamino substituent at the 2-position of the benzene ring. Such modifications make it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for N-Cyclohexyl-2-(methylamino)benzamide has increased, particularly in the context of drug discovery and material science. Researchers are exploring its potential as a kinase inhibitor scaffold, given the growing interest in targeted therapies for various health conditions. The compound's molecular weight (248.34 g/mol) and logP value (estimated at 2.8) suggest favorable pharmacokinetic properties, making it a candidate for further optimization in medicinal chemistry programs.

The synthesis of CAS 348612-65-7 typically involves the condensation of 2-(methylamino)benzoic acid with cyclohexylamine under peptide coupling conditions. Advanced purification techniques, such as preparative HPLC or recrystallization, are often employed to achieve high purity levels (>98%), which is critical for research applications. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the structural integrity of this compound.

From an industrial perspective, N-Cyclohexyl-2-(methylamino)benzamide is increasingly relevant in the development of crop protection agents. Its structural motifs are being investigated for their potential to interact with plant hormone receptors or enzyme systems. This aligns with current agricultural trends focusing on sustainable pest management and reduced environmental impact of agrochemicals.

In material science applications, the compound's aromatic and aliphatic components make it interesting for polymer modification studies. Researchers are examining its potential as a monomer or additive to enhance thermal stability or impart specific functional properties to polymeric materials. This is particularly relevant given the growing demand for high-performance materials in electronics and coatings industries.

Quality control of 348612-65-7 follows stringent protocols, with emphasis on residual solvent analysis and heavy metal content to meet pharmaceutical-grade standards. Storage recommendations typically suggest protection from moisture and light at controlled room temperature to maintain stability. These handling protocols ensure the compound's integrity for research purposes.

The future research directions for N-Cyclohexyl-2-(methylamino)benzamide appear promising, with particular interest in its potential as a chemical probe for biological target identification. Its moderate lipophilicity and hydrogen bonding capacity make it suitable for fragment-based drug discovery approaches. Additionally, computational studies are being conducted to predict its ADMET properties and potential binding modes with various biological targets.

From a commercial availability standpoint, CAS 348612-65-7 is offered by several specialty chemical suppliers, typically in gram to kilogram quantities for research purposes. The pricing structure reflects its status as a fine chemical rather than a bulk commodity, with costs varying based on purity specifications and order volume. Current market trends indicate steady demand from academic and industrial research laboratories.

Environmental and safety assessments of N-Cyclohexyl-2-(methylamino)benzamide suggest it requires standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when working with this material. Disposal should follow institutional guidelines for organic chemical waste.

The intellectual property landscape surrounding 348612-65-7 shows several patents mentioning this compound as an intermediate or example in broader claims. This indicates its potential value in proprietary synthetic routes or as a component in more complex molecular architectures. Researchers should conduct thorough patent searches before developing commercial applications.

In analytical applications, N-Cyclohexyl-2-(methylamino)benzamide has shown utility as a chromatographic standard for method development in reverse-phase HPLC systems. Its UV absorption characteristics make it suitable for detector calibration and system suitability testing in pharmaceutical quality control laboratories.

Looking ahead, the scientific community anticipates expanded applications for CAS 348612-65-7 in areas such as chemical biology and materials informatics. The compound's well-defined structure and synthetic accessibility position it as a valuable building block for diverse research programs. Continued investigation of its physicochemical properties and biological activities will likely reveal additional uses for this versatile chemical entity.